Cas no 62846-55-3 (Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)-)

Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)- structure
62846-55-3 structure
Product Name:Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)-
CAS No:62846-55-3
MF:C11H9N3O
MW:199.208661794662
CID:429981
PubChem ID:12332921
Update Time:2025-04-19

Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)-
    • 1-pyridin-2-yl-2-pyrimidin-4-ylethanone
    • 1-(pyridin-2-yl)-2-(pyrimidin-4-yl)ethanone
    • DTXSID80490849
    • 1-(Pyridin-2-yl)-2-(pyrimidin-4-yl)ethan-1-one
    • 62846-55-3
    • Inchi: 1S/C11H9N3O/c15-11(10-3-1-2-5-13-10)7-9-4-6-12-8-14-9/h1-6,8H,7H2
    • InChI Key: QIRACXHNKHHGDH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CN=1)CC1C=CN=CN=1

Computed Properties

  • Exact Mass: 199.07467
  • Monoisotopic Mass: 199.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.7Ų

Experimental Properties

  • PSA: 55.74
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